Cas no 178239-71-9 (Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester)
178239-71-9 structure
Product Name:Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester
CAS No:178239-71-9
MF:C23H23I2NO5
MW:647.241371393204
CID:1366607
Update Time:2024-08-16
Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester
- Acetic acid, 2-[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethyl ester
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- Inchi: 1S/C23H23I2NO5/c1-3-5-6-19-21(15-11-14(26)7-8-18(15)31-19)22(28)13-9-16(24)23(17(25)10-13)30-12-20(27)29-4-2/h7-11H,3-6,12,26H2,1-2H3
- InChI Key: FORZEDVFSRPBRY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)COC1=C(I)C=C(C(C2C3=CC(N)=CC=C3OC=2CCCC)=O)C=C1I
Computed Properties
- Exact Mass: 646.96569
Experimental Properties
- Density: 1.731±0.06 g/cm3(Predicted)
- Boiling Point: 685.2±55.0 °C(Predicted)
- PSA: 91.76
- pka: 2.84±0.10(Predicted)
Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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